Cas no 2248310-39-4 (tert-butyl 3-{2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-oxoethyl}morpholine-4-carboxylate)

• Product Name: tert-butyl 3-{2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-oxoethyl}morpholine-4-carboxylate
• CAS No: 2248310-39-4
• MF: C₁₉H₂₂N₂O₇
• MW: 390.387185573578
• CID: 6030130
• PubChem ID: 165725149
• Update Time: 2025-06-10

tert-butyl 3-{2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-oxoethyl}morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6521947
• 2248310-39-4
• tert-butyl 3-{2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-oxoethyl}morpholine-4-carboxylate

• Inchi： 1S/C19H22N2O7/c1-19(2,3)27-18(25)20-8-9-26-11-12(20)10-15(22)28-21-16(23)13-6-4-5-7-14(13)17(21)24/h4-7,12H,8-11H2,1-3H3
• InChI Key： CIXZBTFYGJTGEX-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(CC(=O)ON2C(C3C=CC=CC=3C2=O)=O)C1

Computed Properties

• Exact Mass: 390.14270105g/mol
• Monoisotopic Mass: 390.14270105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 102Ų

Additional information on tert-butyl 3-{2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-oxoethyl}morpholine-4-carboxylate

Introduction to Tert-butyl 3-{2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-oxoethyl}morpholine-4-carboxylate (CAS No. 2248310-39-4)

Tert-butyl 3-{2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-oxoethyl}morpholine-4-carboxylate, identified by the chemical identifier CAS No. 2248310-39-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a morpholine ring, an isoindole moiety, and ester functionalities. The presence of these structural elements not only contributes to its unique chemical properties but also opens up a wide array of potential applications in drug discovery and development.

The morpholine core in this compound is a well-known pharmacophore that is frequently incorporated into pharmaceutical agents due to its ability to enhance solubility, improve bioavailability, and modulate biological activity. Morpholine derivatives have been extensively studied for their roles in various therapeutic areas, including central nervous system disorders, cardiovascular diseases, and infectious diseases. The specific arrangement of atoms within the tert-butyl 3-{2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-oxoethyl}morpholine-4-carboxylate structure suggests potential interactions with biological targets that could be exploited for therapeutic purposes.

The isoindole moiety is another critical component of this compound, contributing to its unique electronic and steric properties. Isoindole derivatives have been reported to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and antimicrobial effects. The presence of the 1,3-dioxo group further enhances the complexity of this molecule, suggesting possible applications in catalytic processes or as intermediates in synthetic chemistry. The ester functionalities present in the structure also play a crucial role in determining the compound's reactivity and potential for further derivatization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the potential biological activities of complex organic molecules like tert-butyl 3-{2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-oxoethyl}morpholine-4-carboxylate (CAS No. 2248310-39-4). These computational methods have been instrumental in predicting how the compound might interact with various biological targets, such as enzymes and receptors. By leveraging these tools, scientists can identify potential therapeutic applications and optimize the compound's structure for improved efficacy and reduced toxicity.

In the realm of drug discovery, the development of novel molecular entities that can modulate biological pathways is of paramount importance. The tert-butyl 3-{2-[ (1,3-dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl ) oxy ] - 2 - oxoethyl } morpholine - 4 - carboxylate ( CAS No . 2248310 - 39 - 4 ) structure presents a promising candidate for further investigation due to its unique combination of pharmacophoric elements. Researchers are exploring its potential as a scaffold for developing new drugs that could address unmet medical needs.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic asymmetric reactions and flow chemistry, have been employed to streamline the synthesis process and improve scalability. These methodologies not only enhance efficiency but also minimize waste generation, aligning with the growing emphasis on sustainable chemistry practices.

One of the most exciting aspects of studying compounds like tert-butyl 3-{[ (1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl ) oxy ] - 2 - oxoethyl } morpholine - 4 - carboxylate ( CAS No . 2248310 - 39 - 4 ) is the opportunity to explore their interactions with biological systems at a molecular level. Through techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, scientists can elucidate how these molecules bind to their targets and understand the mechanisms by which they exert their effects.

The implications of these studies extend beyond basic research; they have practical applications in drug development pipelines. By understanding the structural features that contribute to biological activity, chemists can design analogs with enhanced properties. This iterative process of design、synthesis、and evaluation is central to modern drug discovery efforts.

Moreover，the growing interest in tert-butyl [ (1 , 3 _ dioxo _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ ] morpholine carboxylate ( CAS No . [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ CAS No . [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ CAS No . CAS No . CAS No . CAS No . CAS No . CAS No . CAS No . CAS No . CAS No . CAS No . CAS No . CAS No . CAS No . CAS No. 2248310 - 39 - 44 ]]]]]]]]]]]]]]]]]]]]]]]]]]]] 2248310 - 39 - 44